Cas no 57246-62-5 (Thiazole, 4-butyl-5-ethyl-)

• Product Name: Thiazole, 4-butyl-5-ethyl-
• CAS No: 57246-62-5
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 1602787
• PubChem ID: 55296252
• Update Time: 2025-04-21

Thiazole, 4-butyl-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-butyl-5-ethyl-
• 4-butyl-5-ethyl-1,3-thiazole
• 4-Butyl-5-ethylthiazole
• DTXSID301313560
• AKOS006371260
• 57246-62-5
• CHEBI:188224

• Inchi： 1S/C9H15NS/c1-3-5-6-8-9(4-2)11-7-10-8/h7H,3-6H2,1-2H3
• InChI Key： VBXZROKMYYWPEZ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1CC)CCCC

Computed Properties

• Exact Mass: 169.09265
• Monoisotopic Mass: 169.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 12.89